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Compound of Interest

Compound Name: Pantonine

Cat. No.: B11748223 Get Quote

Inhibitor Target Pathway Cell Line IC50 (nM)

Pantonine Pathway A Cell Line X 15

Inhibitor X Pathway A Cell Line X 75

Inhibitor Y Pathway A Cell Line X 120

Pantonine Pathway B Cell Line Y 25

Inhibitor Z Pathway B Cell Line Y 200

Experimental Protocols
Cell Viability Assay:

The half-maximal inhibitory concentration (IC50) of Pantonine and other inhibitors was

determined using a standard MTT assay. Cancer cell lines X and Y were seeded in 96-well

plates at a density of 5,000 cells per well and allowed to attach overnight. The following day,

cells were treated with serial dilutions of the inhibitors (ranging from 1 nM to 10 µM) for 72

hours. Post-treatment, MTT reagent was added to each well, and the plates were incubated for

4 hours at 37°C. The resulting formazan crystals were dissolved in DMSO, and the absorbance

was measured at 570 nm using a microplate reader. The IC50 values were calculated by fitting

the dose-response curves to a four-parameter logistic equation using GraphPad Prism

software.
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Signaling Pathway Analysis
Pantonine has been shown to be a potent inhibitor of the hypothetical "Pathway A". The

following diagram illustrates the mechanism of inhibition.
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Caption: Pantonine inhibits Pathway A by targeting Kinase 2.
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Experimental Workflow for Target Validation
The following workflow outlines the experimental procedure used to validate the target of

Pantonine.

Start: Hypothesis Generation

Cell Treatment with Pantonine

Lysate Preparation

Western Blot Analysis

Target Identification (e.g., Mass Spec)

In Vitro Kinase Assay

End: Target Validated
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Caption: Workflow for validating the molecular target of Pantonine.

To cite this document: BenchChem. [Table 1: Comparative IC50 Values of Pantonine and
Other Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11748223#head-to-head-comparison-of-pantonine-
with-other-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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